N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• InChI: InChI=1S/C17H15ClN2O3/c1-11-12(18)5-4-6-13(11)19-16(21)9-10-20-14-7-2-3-8-15(14)23-17(20)22/h2-8H,9-10H2,1H3,(H,19,21)
• InChI Key: LMVFRBPDAAWWKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CCN2C3=CC=CC=C3OC2=O
• Molecular Formula: C17H15ClN2O3
• Molecular Weight: 330.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide, also known as CMOP, is a synthetic compound that has been studied for its potential use in various scientific research applications. CMOP has been synthesized using several methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide is not fully understood, but it is believed to involve the inhibition of several cellular processes, including DNA synthesis, cell division, and protein synthesis. N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and division, the induction of apoptosis in cancer cells, and the reduction of inflammation. N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide has also been shown to have antioxidant properties, which may contribute to its anticancer and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide in lab experiments is its ability to inhibit the growth of several cancer cell lines, making it a promising candidate for anticancer research. Another advantage is its ability to reduce inflammation, making it a potential candidate for anti-inflammatory research. However, one limitation of using N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide, including its potential use in combination with other anticancer agents, its potential use in the treatment of other inflammatory diseases, and its potential use in the development of new antiviral drugs. Additionally, further research is needed to fully understand the mechanism of action of N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide and its biochemical and physiological effects.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide has been studied for its potential use in various scientific research applications, including its use as an anticancer agent, an anti-inflammatory agent, and an antiviral agent. In anticancer research, N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. In anti-inflammatory research, N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide has been shown to reduce inflammation in several animal models, including mice and rats. In antiviral research, N-(3-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide has been shown to inhibit the replication of several viruses, including the influenza virus and the herpes simplex virus.